Cas no 871700-51-5 (2,4(1H,3H)-PYRIMIDINEDIONE, 6-AMINO-1-(2-FLUORO-4-IODOPHENYL)-)

• Product Name: 2,4(1H,3H)-PYRIMIDINEDIONE, 6-AMINO-1-(2-FLUORO-4-IODOPHENYL)-
• CAS No: 871700-51-5
• MF: C₁₀H₇FIN₃O₂
• MW: 347.084357500076
• CID: 3244383
• PubChem ID: 59717305
• Update Time: 2025-04-21

2,4(1H,3H)-PYRIMIDINEDIONE, 6-AMINO-1-(2-FLUORO-4-IODOPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-PYRIMIDINEDIONE, 6-AMINO-1-(2-FLUORO-4-IODOPHENYL)-
• DB-399107
• SCHEMBL1419677
• 6-amino-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione
• 871700-51-5
• 6-Amino-1-(2-fluoro-4-iodophenyl)-2,4(1H,3H)-pyrimidinedione
• GVXMJWOWDJIMGS-UHFFFAOYSA-N
• 6-amino-1-(2-fluoro-4-iodophenyl)-1H-pyrimidine-2,4-dione

• Inchi： 1S/C10H7FIN3O2/c11-6-3-5(12)1-2-7(6)15-8(13)4-9(16)14-10(15)17/h1-4H,13H2,(H,14,16,17)
• InChI Key： GVXMJWOWDJIMGS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)F)N1C(NC(C=C1N)=O)=O

Computed Properties

• Exact Mass: 346.95670Da
• Monoisotopic Mass: 346.95670Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.4Ų